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Compound of Interest

Compound Name: L-Serine -13C3,15N

CAS No.: 202407-34-9

Cat. No.: B569087

Get Quote

Precision Quantitation and Metabolic Flux Analysis of the Serine Node

Executive Summary
In the landscape of quantitative proteomics and metabolomics, L-Serine-¹³C₃,¹⁵N represents a

"gold standard" stable isotope-labeled internal standard (SIL-IS). Its utility extends beyond

simple normalization; it is a critical probe for interrogating One-Carbon metabolism and the

serine-glycine-folate axis.

This guide deconstructs the physicochemical properties of this isotopologue, specifically its

mass shift (

) behavior in mass spectrometry (MS), and provides a validated framework for its application in
drug development and metabolic flux analysis (MFA).

Part 1: Theoretical Foundations & Mass Shift Calculation
To utilize L-Serine-¹³C₃,¹⁵N effectively, one must understand the exact mass shift derived from

nuclear physics, rather than nominal mass approximations. Nominal mass calculations (e.g., +4
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Da) are insufficient for high-resolution instruments (Orbitrap, FT-ICR) where mass defect plays

a role in identifying isobaric interferences.

1.1 Fundamental Constants (IUPAC)
The following atomic masses are used for the calculation:

¹²C: 12.000000 Da (Standard)

¹³C: 13.003355 Da

¹⁴N: 14.003074 Da

¹⁵N: 15.000109 Da

¹H: 1.007825 Da

¹⁶O: 15.994915 Da

1.2 Molecular Weight Calculation
L-Serine (Light, Unlabeled)

Formula: C₃H₇NO₃

Monoisotopic Mass:

L-Serine (Heavy, U-¹³C₃, ¹⁵N)

Formula: ¹³C₃H₇¹⁵NO₃

Mass Calculation:

¹³C Contribution:

¹⁵N Contribution:

H/O Contribution:

Exact Mass:
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1.3 The Mass Shift (

)
The precise mass shift utilized for setting inclusion lists or MRM transitions is:

Senior Scientist Note: The mass defect of +7.1 mDa is significant. In narrow-window extraction

(e.g., 5 ppm), failing to account for this defect can lead to signal loss.

Part 2: Mass Spectrometry Dynamics
2.1 Chromatographic Behavior (The Isotope Effect)
Unlike Deuterium (²H) labeled standards, which often exhibit a "chromatographic shift" (eluting

slightly earlier than light analytes due to changes in lipophilicity), ¹³C and ¹⁵N labeled molecules

generally display co-elution with their unlabeled counterparts.

Benefit: This ensures that the heavy standard experiences the exact same ionization

suppression/enhancement matrix effects as the analyte at the electrospray source.

2.2 Fragmentation Logic (MS/MS)
In Triple Quadrupole (QqQ) or PRM (Parallel Reaction Monitoring) experiments, selecting the

correct product ion is crucial for specificity.

Fragmentation Pathway:

Precursor Ion (

): 106.05 (Light) vs 110.06 (Heavy).

Primary Fragment (Loss of HCOOH): Loss of the carboxyl group (C1).

Light:
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(Immonium Ion).

Heavy: The carboxyl group contains one ¹³C. The remaining fragment contains two ¹³C

atoms and one ¹⁵N atom.

Heavy Calculation:

.

Table 1: Key MRM Transitions

Analyte
Precursor (

)

Product (

)
Loss Identity

L-Serine (Light) 106.1 60.1 Formic Acid (HCOOH)

L-Serine (Heavy) 110.1 63.1
Formic Acid

(H¹³COOH)

Part 3: Visualization of Isotopic Logic
The following diagram illustrates the structural substitution and the resulting mass shift logic

used in experimental design.

L-Serine (Light) L-Serine (Heavy)

¹²C₃ H₇ ¹⁴N O₃

Monoisotopic: 105.0426 Da
¹³C₃ H₇ ¹⁵N O₃

Monoisotopic: 109.0497 Da
Isotopic Substitution Δm = +4.0071 Da

(No Deuterium Effect)

Click to download full resolution via product page

Figure 1: Isotopic substitution logic demonstrating the transition from Light to Heavy L-Serine

and the calculated mass shift.

Part 4: Applications in Metabolic Flux Analysis (MFA)
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L-Serine-¹³C₃,¹⁵N is particularly powerful for tracing the Serine-Glycine-One Carbon (SGOC)

pathway. This pathway is frequently upregulated in oncology (the Warburg Effect).

4.1 The Carbon Fate
When L-Serine-¹³C₃,¹⁵N is metabolized:

Serine Hydroxymethyltransferase (SHMT): Converts Serine to Glycine.

Carbon Split:

C1 & C2 (Alpha & Carboxyl): Retained in Glycine.

C3 (Beta): Transferred to Tetrahydrofolate (THF) to form 5,10-Methylene-THF.

4.2 Mass Isotopomer Distribution (MID)
Resulting Glycine: Will be ¹³C₂, ¹⁵N (Mass shift +3 Da).

Resulting Folate Cycle: The ¹³C from the side chain enters the folate pool (Mass shift +1 Da

per unit).

L-Serine (¹³C₃, ¹⁵N)
[M+H]+: 110.06

Enzyme: SHMT1/2

Glycine (¹³C₂, ¹⁵N)
[M+H]+: 79.05

(Retains C1, C2, N)

Backbone

5,10-CH₂-THF (¹³C₁)
(Receives C3)

Side Chain (1C Unit)

THF (Cofactor)

Click to download full resolution via product page
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Figure 2: Metabolic fate of the heavy isotope labels during the SHMT-mediated conversion of

Serine to Glycine.

Part 5: Validated Experimental Protocol
This protocol outlines the preparation and analysis of L-Serine-¹³C₃,¹⁵N as an internal standard

for absolute quantification in plasma.

5.1 Reagents & Preparation
Stock Solution: Dissolve 10 mg L-Serine-¹³C₃,¹⁵N in 10 mL of 0.1M HCl (1 mg/mL). Store at

-80°C.

Working Solution: Dilute Stock 1:100 in 80% Acetonitrile (ACN) to create the Precipitation

Reagent (10 µg/mL).

5.2 Sample Preparation (Protein Precipitation)
Aliquot 50 µL of plasma into a 1.5 mL tube.

Add 200 µL of the Working Solution (containing the IS).

Why: Simultaneous protein precipitation and internal standard spiking minimizes

volumetric errors.

Vortex for 30 seconds; Centrifuge at 14,000 x g for 10 mins at 4°C.

Transfer supernatant to an autosampler vial.

5.3 LC-MS/MS Conditions
Column: HILIC (Hydrophilic Interaction Liquid Chromatography) is required. Serine is too

polar for standard C18 retention.

Recommended: Waters BEH Amide or equivalent (2.1 x 100 mm, 1.7 µm).

Mobile Phase A: 10 mM Ammonium Formate in Water (pH 3.0).

Mobile Phase B: Acetonitrile with 0.1% Formic Acid.
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Gradient: 90% B to 60% B over 5 minutes.

Flow Rate: 0.4 mL/min.

5.4 Data Quality Check
Interference Check: Inject a "Blank" (unlabeled standard only). Monitor the 110.1 -> 63.1

channel. Signal should be <0.1% of the IS response (verifies isotopic purity).

Carrier Effect: If using low-input samples (e.g., single cells), the heavy standard can act as a

"carrier" to prevent adsorption of the light analyte to vial walls.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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